Cas no 124617-51-2 (Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-)
124617-51-2 structure
Product Name:Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-
CAS No:124617-51-2
MF:C11H9BrO2
MW:253.091962575912
CID:103704
PubChem ID:14509735
Update Time:2025-04-18
Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-
- 2-bromo-1-(2-methyl-1-benzofuran-3-yl)ethanone
- 2-Bromo-1-(2-methyl-benzofuran-3-yl)-ethanone
- Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)
- 2-bromo-1-(2-methylbenzofuran-3-yl)ethanone
- 124617-51-2
- DTXSID70561113
- AKOS026744372
- 2-Bromo-1-(2-methyl-1-benzofuran-3-yl)ethan-1-one
-
- Inchi: 1S/C11H9BrO2/c1-7-11(9(13)6-12)8-4-2-3-5-10(8)14-7/h2-5H,6H2,1H3
- InChI Key: VMQGDUCNLSCDAS-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)OC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 251.97900
- Monoisotopic Mass: 251.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.21000
- LogP: 3.31880
Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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